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Cat. No.: B1666602

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a detailed protocol for the intraperitoneal (IP) administration of
Adaptaquin in mice, a critical procedure for in vivo studies investigating its therapeutic
potential. Adaptaquin is a brain-penetrant inhibitor of hypoxia-inducible factor prolyl
hydroxylase 2 (HIF-PHDZ2) with neuroprotective and anti-inflammatory properties[1][2]. It has
been shown to inhibit lipid peroxidation, maintain mitochondrial function, and reduce neuronal
death by blocking the ATF4/CHOP-dependent pro-death pathway[1][2][3].

Mechanism of Action

Adaptaquin’'s primary mechanism of action is the inhibition of HIF-prolyl hydroxylase-2 (PHD2)
[1]. This enzyme is responsible for the degradation of Hypoxia-Inducible Factor-1 alpha (HIF-
1a), a key transcription factor in the cellular response to hypoxia. By inhibiting PHD2,
Adaptaquin stabilizes HIF-1q, leading to the transcription of genes involved in angiogenesis,
erythropoiesis, and cell survival. Additionally, Adaptaquin has been shown to suppress the
induction of the pro-death protein Trib3 by inhibiting the ATF4/CHOP transcription complex, a
key pathway in endoplasmic reticulum stress-induced apoptosis[3][4].

Signaling Pathway of Adaptaquin in Neuroprotection
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Adaptaquin’'s Neuroprotective Signaling Pathway
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Intraperitoneal Injection Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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